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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the available technical information on the stability and

storage of prosulfuron. Data specific to the deuterated isotopologue, prosulfuron-d3, is limited.

The information presented herein is based on the assumption that the stability profile of

prosulfuron-d3 is comparable to that of prosulfuron, as the isotopic labeling is not expected to

significantly influence its chemical stability under standard storage conditions.

Core Stability Profile
Prosulfuron is a sulfonylurea herbicide that is stable under recommended storage conditions.[1]

The primary degradation pathway for prosulfuron in environmental conditions is hydrolysis of

the sulfonylurea bridge, a process significantly influenced by pH.[2]

General Storage Recommendations
For long-term storage, it is recommended to keep prosulfuron-d3 in a tightly sealed container

in a dry and well-ventilated area to prevent moisture- and light-induced degradation.[1]

Impact of Environmental Factors
The stability of prosulfuron is notably affected by the pH of its environment. In acidic conditions,

it is more susceptible to hydrolysis.[2] Microbial degradation can also contribute to its

breakdown in non-sterile environments.[1]
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Quantitative Stability Data
While specific long-term stability studies on pure prosulfuron-d3 are not readily available in

the public domain, environmental dissipation studies of prosulfuron provide insights into its

relative stability under different pH conditions.

Parameter Condition Half-life (DT50) Reference

Aqueous Hydrolysis pH 5, 25 °C 5-12 days [1]

Soil Dissipation pH 5.4 6.5 days [2]

Soil Dissipation pH 7.9 122.9 days [2]

Degradation Pathways
The principal degradation pathway for prosulfuron involves the cleavage of the sulfonylurea

bridge through hydrolysis, particularly in acidic and moist conditions.[2] In biological systems,

metabolism can occur through hydroxylation and O-demethylation.[1]
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Caption: Primary hydrolytic degradation pathway of Prosulfuron.

Experimental Protocols
Stability-Indicating Analytical Method
The quantitative analysis of prosulfuron and its degradation products is typically performed

using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry

(HPLC/MS/MS).
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Method: ADPEN M1408 (for water and soil analysis)[3]

Instrumentation: Agilent 1290 Infinity HPLC System with an AB Sciex Triple Quad 6500 mass

spectrometer.[3]

Ionization Mode: Turbo Spray Ionization.[3]

Polarity: Negative ion polarity.[3]

Monitoring: Multiple Reaction Monitoring (MRM).[3]

Transitions Monitored for Prosulfuron:

Quantitative: m/z 418.0 → 138.9[3]

Confirmatory: m/z 418.0 → 106.8[3]

Limit of Quantification (LOQ): 0.01 ppb in water, 0.1 ppb in soil.[3]

Workflow for Stability Testing
A generalized workflow for assessing the stability of a substance like prosulfuron-d3 involves

subjecting the compound to controlled environmental conditions and analyzing its purity at

specific time points.
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Caption: Generalized workflow for a chemical stability study.

Conclusion
Based on the available data for prosulfuron, prosulfuron-d3 is expected to be stable when

stored long-term in a cool, dry, and dark environment in a well-sealed container. The primary

degradation concern is hydrolysis, which is accelerated in acidic conditions. For research and

development purposes, it is crucial to employ a validated, stability-indicating analytical method,

such as HPLC/MS/MS, to monitor the purity and integrity of the compound over time. Further

studies specifically on prosulfuron-d3 would be beneficial to establish its definitive stability

profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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